Cas no 2228257-13-2 (2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine)

• Product Name: 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine
• CAS No: 2228257-13-2
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6585947
• PubChem ID: 165851433
• Update Time: 2025-10-19

2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine
• 2228257-13-2
• EN300-1824923

• Inchi： 1S/C10H12F3NO/c1-10(5-14,15-2)6-3-7(11)9(13)8(12)4-6/h3-4H,5,14H2,1-2H3
• InChI Key： COHLDMDLOJOJKA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C)(CN)OC)F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine

Introduction to 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine (CAS No: 2228257-13-2)

2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine, identified by its CAS number 2228257-13-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a trifluorophenyl moiety linked to an amine-substituted propanol backbone. The presence of fluorine atoms in the aromatic ring introduces distinct electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural design of 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine incorporates several key functional groups that contribute to its potential biological activity. The methoxy group at the alpha position enhances lipophilicity, while the trifluorophenyl ring provides metabolic stability and modulates receptor binding affinity. These features are particularly relevant in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the binding affinity of molecules to biological targets, often leading to increased efficacy and reduced side effects. The trifluorophenyl substituent in 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine is a prime example of how such modifications can be leveraged to optimize drug design.

Current research in medicinal chemistry highlights the importance of 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine as a building block for more complex drug candidates. Its versatile reactivity allows for further derivatization, enabling chemists to explore novel analogs with tailored biological activities. For instance, recent studies have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The compound's unique structural features also make it an attractive scaffold for computational modeling and virtual screening. Advanced computational techniques have been employed to predict its interactions with various biological targets, providing insights into its potential therapeutic applications. These computational studies have suggested that 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine may exhibit inhibitory effects on enzymes involved in pain signaling and neuroinflammation.

Experimental validation of these hypotheses has been conducted in preclinical models, where the compound has shown promising results in reducing inflammation and modulating pain pathways. The presence of both methoxy and trifluorophenyl groups appears to synergistically enhance its pharmacological effects, making it a compelling candidate for further development. Researchers have noted that its molecular structure allows for efficient penetration across the blood-brain barrier, which is crucial for treating central nervous system disorders.

The synthesis of 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the trifluorophenyl moiety.

In addition to its potential therapeutic applications, 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine has been explored for its role in chemical biology research. Its ability to interact with specific biomolecules has made it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. These studies contribute to a deeper understanding of cellular processes and provide insights into developing new therapeutic strategies.

The compound's stability under various storage conditions has also been evaluated, ensuring its suitability for industrial-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm its structural integrity and purity. These analytical methods are critical in pharmaceutical research to ensure that the final product meets stringent quality standards.

Future directions in research on 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine include exploring its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced pharmacological properties. Additionally, green chemistry principles may be applied to optimize synthetic routes, reducing environmental impact while maintaining high efficiency.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. As research continues to uncover new applications for molecules like 2-methoxy-2-(3,4,5-trifluorophenyl)propan-1-amine, their role in addressing unmet medical needs is likely to expand. The compound's unique combination of structural features positions it as a cornerstone in the development of next-generation therapeutics.